![molecular formula C21H26N2O3 B6084147 1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide](/img/structure/B6084147.png)
1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide, also known as BDPC, is a research chemical that belongs to the piperidine class of compounds. BDPC has been widely studied for its potential therapeutic applications in various fields of medicine.
Mechanism of Action
1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide acts as a selective dopamine reuptake inhibitor, which means it increases the levels of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in various physiological processes such as movement, motivation, and reward. By increasing the levels of dopamine, 1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide can improve cognitive function, memory, and mood.
Biochemical and Physiological Effects:
1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide has been shown to have a wide range of biochemical and physiological effects. It can increase the levels of various neurotransmitters such as dopamine, norepinephrine, and serotonin. It can also improve mitochondrial function, increase the levels of antioxidants, and reduce inflammation.
Advantages and Limitations for Lab Experiments
1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is highly selective and has a low affinity for other neurotransmitter receptors, which makes it an ideal compound for studying the dopamine system. However, 1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide has a short half-life and can be rapidly metabolized, which can make it challenging to study its long-term effects.
Future Directions
There are several future directions for research on 1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide. One area of interest is its potential therapeutic applications in treating various neurological disorders. Another area of research is to study the long-term effects of 1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide and its potential for addiction and abuse. Additionally, more research is needed to understand the molecular mechanisms of 1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide and its effects on various physiological processes.
Conclusion:
In conclusion, 1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide is a research chemical that has been extensively studied for its potential therapeutic applications in various fields of medicine. It acts as a selective dopamine reuptake inhibitor and has several biochemical and physiological effects. 1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide has several advantages for lab experiments, but its short half-life can make it challenging to study its long-term effects. There are several future directions for research on 1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide, including its potential therapeutic applications and its long-term effects.
Synthesis Methods
The synthesis of 1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide involves the reaction of 3,4-dimethoxybenzaldehyde with piperidine in the presence of benzyl bromide and acetic anhydride. The resulting compound is then purified using chromatography to obtain pure 1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide.
Scientific Research Applications
1-benzyl-N-(3,4-dimethoxyphenyl)-4-piperidinecarboxamide has been studied extensively in the field of neuroscience for its potential therapeutic applications in treating various neurological disorders. It has been shown to have neuroprotective effects and can help in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
1-benzyl-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-25-19-9-8-18(14-20(19)26-2)22-21(24)17-10-12-23(13-11-17)15-16-6-4-3-5-7-16/h3-9,14,17H,10-13,15H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXGCSAOQHFFGGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2CCN(CC2)CC3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.